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Introduction
3Tpymb, or Tris(2,4,6-trimethyl-3-(pyridin-3-yl)phenyl)borane, is a white crystalline powder

widely utilized in the field of organic electronics.[1][2] It serves as an excellent electron

transport layer (ETL) and hole-blocking material in organic light-emitting diodes (OLEDs) and

perovskite solar cells.[1] Its key properties include a high electron mobility, a high triplet energy

level, and good thermal stability, which contribute to the enhancement of device efficiency and

longevity.[2] This document provides detailed safety and handling procedures, as well as

experimental protocols for the application of 3Tpymb powder in a research setting.

Safety and Handling Procedures
3Tpymb powder should be handled with care, following standard laboratory safety protocols.

The toxicological properties of this compound have not been fully investigated.[3]

Personal Protective Equipment (PPE)
When handling 3Tpymb powder, it is essential to use appropriate personal protective

equipment to minimize exposure and ensure personal safety.

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[3]
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Hand Protection: Wear protective gloves, such as nitrile rubber gloves. The choice of glove

should be based on the compatibility with the solvents being used.[3][4]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if there is a risk of dust formation or if exposure limits are exceeded.[3]

Body Protection: Wear a laboratory coat to prevent skin contact.[3]

Handling and Storage
Proper handling and storage procedures are crucial to maintain the integrity of the compound

and to prevent accidents.

Handling:

Avoid contact with skin, eyes, and clothing.[3]

Avoid ingestion and inhalation.[3]

Ensure adequate ventilation in the handling area.[3]

Avoid dust formation.[3]

Keep away from heat, sparks, and open flames.[3]

Storage:

Store in a tightly closed container.[3]

Keep in a dry, cool, and well-ventilated place.[3]

Store under an inert atmosphere, such as argon.[5]

Incompatible materials include strong oxidizing agents and strong acids.[3]

First Aid Measures
In case of exposure, follow these first aid measures:
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After eye contact: Rinse immediately with plenty of water, also under the eyelids, for at least

15 minutes. Get medical attention.[3]

After skin contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician.[3]

After inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[3]

After ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[3]

Physicochemical Properties
A summary of the key physicochemical properties of 3Tpymb is presented in the table below.

Property Value Reference

Full Chemical Name
Tris(2,4,6-trimethyl-3-(pyridin-

3-yl)phenyl)borane
[2]

Synonyms Tri[3-(3-pyridyl)mesityl]borane [2]

CAS Number 929203-02-1 [1][2]

Molecular Formula C42H42BN3 [2]

Molecular Weight 599.61 g/mol [2]

Appearance White powder/crystals [1][2]

Purity >99.0% (Sublimed, HPLC) [1][2]

Melting Point
>230 °C (0.5% weight loss,

TGA)

Solubility Soluble in Toluene, Chloroform

UV Absorption (in THF) 331 nm

Photoluminescence (in THF) 382 nm
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Experimental Protocols
The following protocols describe the general procedures for the fabrication of organic electronic

devices using 3Tpymb powder. The primary method for depositing 3Tpymb thin films is

thermal evaporation.

General Workflow for Device Fabrication
The following diagram illustrates a typical workflow for the fabrication of an OLED device

incorporating a 3Tpymb layer.
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Caption: General workflow for OLED fabrication using 3Tpymb.
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Protocol for Thermal Evaporation of 3Tpymb
This protocol outlines the steps for depositing a 3Tpymb thin film as an electron transport layer

in an OLED device.

Materials and Equipment:

3Tpymb powder (>99% purity)

Substrate with pre-deposited layers (e.g., ITO/HTL/EML)

High-vacuum thermal evaporation system (<10^-5 Pa)

Quartz crystal microbalance (QCM) for thickness monitoring

Tungsten or molybdenum boat for evaporation

Inert gas glovebox

Procedure:

Preparation of the Evaporation Source:

Place a clean tungsten or molybdenum boat into the evaporation source holder within the

thermal evaporation chamber.

Carefully load the 3Tpymb powder into the boat. The amount will depend on the desired

film thickness and the chamber geometry.

Substrate Mounting:

Mount the substrate with the pre-deposited layers onto the substrate holder in the

evaporation chamber. Ensure the side to be coated is facing the evaporation source.

Vacuum Pump Down:

Close the chamber and evacuate it to a high vacuum, typically in the range of 2 x 10^-5

Pa.[2]
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Deposition of 3Tpymb Layer:

Once the desired vacuum level is reached, gradually increase the current to the

evaporation boat to heat the 3Tpymb powder.

Monitor the deposition rate and thickness using the quartz crystal microbalance. A typical

deposition rate for organic materials is in the range of 0.1-0.5 Å/s.

Deposit the 3Tpymb layer to the desired thickness. For example, a thickness of 10 nm

has been shown to be effective in certain device architectures.[2]

Deposition of Subsequent Layers:

Without breaking the vacuum, proceed with the deposition of the subsequent layers, such

as the electron injection layer (e.g., LiF) and the metal cathode (e.g., Al).

Device Finalization:

After the deposition of all layers is complete, vent the chamber with an inert gas (e.g.,

nitrogen or argon).

Transfer the fabricated device to an inert gas glovebox for encapsulation to protect the

organic layers from moisture and oxygen.

Example Device Structure:

An example of an OLED device structure incorporating 3Tpymb is as follows: ITO /

PEDOT:PSS / m-MTDATA (20 nm) / m-MTDATA:3Tpymb (60 nm) / 3Tpymb (10 nm) / LiF (0.8

nm) / Al (100 nm).[2]

Conclusion
3Tpymb is a valuable material for the advancement of organic electronic devices. Adherence

to the safety and handling procedures outlined in this document is crucial for the safe and

effective use of 3Tpymb powder in a research environment. The provided experimental

protocols offer a general guideline for the fabrication of devices utilizing 3Tpymb as an electron

transport layer. Researchers should consult the primary literature for more specific device

architectures and optimization parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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